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Compound of Interest |

(2S)-2-Amino-2-(2-
Compound Name:
fluorophenyl)ethan-1-OL

CAS No.: 224434-02-0

Cat. No.: B1312015

Get Quote
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(2S)-2-Amino-2-(2-fluorophenyl)ethan-1-ol belongs to the class of 1,2-aminoalcohols, a
structural motif present in numerous biologically active compounds. Its significance is amplified
by two key features: a defined stereocenter and a fluorine-substituted phenyl ring.

The stereospecificity at the C2 position is crucial, as enantiomers of a drug can exhibit vastly
different pharmacological activities and toxicological profiles.[1] The introduction of a fluorine
atom is a widely employed strategy in modern drug design.[2] Fluorine's high electronegativity
and small size can profoundly influence a molecule's properties, often leading to enhanced
metabolic stability, increased binding affinity, and improved bioavailability without a significant
increase in steric bulk.[3] Consequently, fluorinated building blocks like (2S)-2-amino-2-(2-
fluorophenyl)ethan-1-ol are highly sought-after intermediates for creating novel therapeutics.

[4]
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The fundamental identity of (2S)-2-amino-2-(2-fluorophenyl)ethan-1-ol is defined by its
unique arrangement of functional groups around a chiral carbon center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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